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Compound of Interest

Compound Name:
Ethyl 2-(4-fluoroanilino)-2-

oxoacetate

Cat. No.: B1224667 Get Quote

Technical Guide: Ethyl 2-(4-fluoroanilino)-2-
oxoacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethyl 2-(4-fluoroanilino)-2-oxoacetate, also known as Ethyl 4-fluorooxanilate.

The information is intended for professionals in research, development, and academia.

Compound Identification
This section details the primary identifiers for Ethyl 2-(4-fluoroanilino)-2-oxoacetate.
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Identifier Value Reference

Chemical Name
Ethyl 2-(4-fluoroanilino)-2-

oxoacetate
[1]

Synonyms

Ethyl 4-fluorooxanilate, Ethyl p-

fluorooxanilate, Ethyl 2-((4-

fluorophenyl)amino)-2-

oxoacetate

[1][2]

CAS Number 69065-91-4 [1][2]

Molecular Formula C₁₀H₁₀FNO₃ [1][2]

Molecular Weight 211.19 g/mol [1][2]

InChI Key
OUBZLXSQKQMFAH-

UHFFFAOYSA-N
N/A

Physicochemical Properties
A summary of the key physical and chemical properties of the compound is presented below.

Property Value Reference

Appearance White to off-white solid/powder [2]

Melting Point 120-122 °C [2]

Density (Predicted) 1.293 ± 0.06 g/cm³ [2]

pKa (Predicted) 10.27 ± 0.70 [2]

XLogP3 1.6 N/A

Refractive Index (Predicted) 1.544 N/A

Storage Conditions
Store sealed in a dry place at

room temperature.
[2]

Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.scbt.com/p/ethyl-2-4-fluoroanilino-2-oxoacetate-69065-91-4
https://www.scbt.com/p/ethyl-2-4-fluoroanilino-2-oxoacetate-69065-91-4
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1467242.aspx
https://www.scbt.com/p/ethyl-2-4-fluoroanilino-2-oxoacetate-69065-91-4
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1467242.aspx
https://www.scbt.com/p/ethyl-2-4-fluoroanilino-2-oxoacetate-69065-91-4
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1467242.aspx
https://www.scbt.com/p/ethyl-2-4-fluoroanilino-2-oxoacetate-69065-91-4
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1467242.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1467242.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1467242.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1467242.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1467242.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1467242.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed spectral data is crucial for the identification and characterization of the compound.

Spectrum Type Data Reference

¹H NMR (DMSO)

δ (ppm): 1.31 (t, J = 7 Hz, 3H),

4.31 (q, J = 7Hz, 2H), 7.20 (t, J

= 9 Hz, 2H), 7.76 (dd, J = 9, 5

Hz, 2H), 10.85 (s, 1H)

N/A

¹³C NMR (DMSO)

δ (ppm): 13.8, 62.0, 115.3 (d, J

= 23 Hz), 122.2 (d, J = 8 Hz),

134.4, 157.7 (d, J = 240 Hz),

158.1, 160.7

N/A

Infrared (IR)

ν (cm⁻¹): 3324, 3065, 2988,

1740, 1708, 1608, 1539, 1509,

1412, 1370, 1208, 1177, 1012,

835

N/A

Experimental Protocols
Synthesis of Ethyl 2-(4-fluoroanilino)-2-oxoacetate
This protocol describes a solvent-free amidation method for synthesizing the title compound.

Materials:

4-fluoroaniline (90 mmol, 10.0 g)

Diethyl oxalate (65.7 g)

Hexane

Procedure:

Combine 10.0 g (90 mmol) of 4-fluoroaniline and 65.7 g of diethyl oxalate in a suitable

reaction vessel.
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Stir the mixture at 100 °C for 12 hours. The reaction progress can be monitored by Gas

Chromatography (GC).

After the reaction is complete, allow the mixture to cool to ambient temperature. The product

will precipitate out of the solution.

Add 50 mL of hexane to the mixture to facilitate the precipitation and washing of the product.

Filter the solid product using suction filtration.

Wash the collected solid with additional hexane.

Dry the product to obtain a white crystalline solid. The typical yield is around 16.7 g (88%).

Visualized Workflows and Relationships
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Synthesis of Ethyl 2-(4-fluoroanilino)-2-oxoacetate

Reactants

Reaction Conditions

Work-up & Purification

Final Product

4-Fluoroaniline

Mix Reactants

Diethyl Oxalate

Heat to 100°C

Stir for 12 hours

Cool to RT

Add Hexane

Filter Solid

Wash with Hexane

Ethyl 2-(4-fluoroanilino)-2-oxoacetate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of the target compound.
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Application as a Chemical Hybridizing Agent (Gametocide)

Ethyl 2-(4-fluoroanilino)-2-oxoacetate
(E4FO)

Foliar Spray Application
on Plants (e.g., Sorghum)

Induction of
Male Sterility

Inhibition of Pollen
Development/Viability

Facilitation of
Controlled Cross-Breeding

Female Fertility
Remains Largely Unaffected

Click to download full resolution via product page

Caption: Logical diagram of the compound's application in agriculture.

Safety and Handling
This compound is intended for research use only and is not for diagnostic or therapeutic use.[1]

Users should handle it in accordance with good industrial hygiene and safety practices.

Hazard Identification:

Hazard Class: IRRITANT[2]

GHS Pictograms: GHS07 (Exclamation mark)

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

P301+P317: IF SWALLOWED: Get medical help.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Storage:
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P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Disclaimer: This guide is for informational purposes only. Always refer to a comprehensive

Safety Data Sheet (SDS) before handling the chemical and use appropriate personal protective

equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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